Cas no 1564838-36-3 (4-(5-amino-1H-indol-1-yl)butan-2-ol)

• Product Name: 4-(5-amino-1H-indol-1-yl)butan-2-ol
• CAS No: 1564838-36-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6394457
• PubChem ID: 104317657
• Update Time: 2025-05-21

4-(5-amino-1H-indol-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1H-indol-1-yl)butan-2-ol
• EN300-1107098
• 1564838-36-3

• Inchi： 1S/C12H16N2O/c1-9(15)4-6-14-7-5-10-8-11(13)2-3-12(10)14/h2-3,5,7-9,15H,4,6,13H2,1H3
• InChI Key： QGJPWIRRSJDBSO-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 4-(5-amino-1H-indol-1-yl)butan-2-ol

Comprehensive Overview of 4-(5-amino-1H-indol-1-yl)butan-2-ol (CAS No. 1564838-36-3): Properties, Applications, and Research Insights

4-(5-amino-1H-indol-1-yl)butan-2-ol, identified by its CAS number 1564838-36-3, is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This molecule features a unique indole core modified with an amino group and a hydroxybutyl side chain, making it a versatile intermediate for drug discovery and bioconjugation applications. Its structural complexity and functional groups enable interactions with biological targets, positioning it as a promising candidate for therapeutic development.

Recent trends in AI-driven drug discovery and precision medicine have amplified interest in compounds like 4-(5-amino-1H-indol-1-yl)butan-2-ol. Researchers frequently search for "indole derivatives in cancer research" or "small molecule modulators of serotonin receptors," reflecting its potential in neurological disorders and oncology. The compound’s CAS 1564838-36-3 is often queried alongside "structure-activity relationship (SAR) studies" and "high-throughput screening libraries," underscoring its relevance in modern medicinal chemistry.

The synthesis of 4-(5-amino-1H-indol-1-yl)butan-2-ol typically involves multistep organic reactions, including N-alkylation of indole precursors and selective amine protection/deprotection. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. These methodologies align with the growing demand for "green chemistry approaches" and "sustainable synthesis," topics dominating academic and industrial discussions.

Beyond pharmaceuticals, 1564838-36-3 is explored in material science, particularly in designing fluorescent probes due to the indole moiety’s photophysical properties. Searches like "indole-based sensors for metal ions" or "bioimaging agents" highlight cross-disciplinary applications. Its logP and solubility profiles further make it a subject of "ADMET prediction tools"—a hot topic in computational chemistry.

Regulatory and safety assessments of 4-(5-amino-1H-indol-1-yl)butan-2-ol emphasize its compliance with REACH and ICH guidelines. While not classified as hazardous, proper handling protocols are recommended, resonating with queries such as "safe handling of amino-indole derivatives." The compound’s stability under various pH conditions is another frequent research focus, particularly for "formulation development" in drug delivery systems.

In conclusion, CAS 1564838-36-3 represents a nexus of innovation across drug development, diagnostics, and materials engineering. Its alignment with trending search terms like "fragment-based drug design" and "targeted therapy scaffolds" ensures sustained scientific interest. Future studies may explore its catalytic applications or polymeric integrations, further expanding its utility in cutting-edge technologies.